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This in-depth technical guide provides a detailed overview of the mechanical properties of rigid
polyurethane foam conforming to the ASTM F1839 standard. This foam is a critical tool in the
orthopedic and medical device fields, serving as a standardized testing medium that mimics the
properties of human cancellous bone.[1][2][3][4][5] Its consistent and reproducible
characteristics make it an ideal substrate for evaluating the performance of orthopedic devices
and instruments.

This guide offers a thorough compilation of quantitative mechanical data, detailed experimental
protocols for key characterization tests, and visual workflows to facilitate a deeper
understanding of the testing methodologies.

Core Mechanical Properties of ASTM F1839 Foam

The mechanical behavior of ASTM F1839 foam is categorized into several grades, each
corresponding to a specific density range. This allows researchers to select a foam grade that
most accurately represents the bone quality relevant to their study. The primary mechanical
properties stipulated by the standard are compressive strength and modulus, shear strength
and modulus, and screw pullout strength.

The following tables summarize the key mechanical properties for various grades of ASTM
F1839 foam. Data presented is a compilation from the ASTM F1839-08 standard and a leading
manufacturer's specifications.
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Table 1: Density and Compressive Properties of ASTM F1839 Foam

Grade Density (glcc) Compressive Compressive
Strength (MPa) Modulus (MPa)

S 0.08 0.6 16

8 0.13 15 38

10 0.16 2.2 58

12 0.19 3.2 81

15 0.24 4.9 123

17 0.27 6.2 155

20 0.32 8.4 210

25 0.40 13 317

30 0.48 18 445

35 0.56 24 592

40 0.64 31 259

>0 0.80 48 1148

Data sourced from Sawbones, a commercial supplier of ASTM F1839 foam.

Table 2: Tensile and Shear Properties of ASTM F1839 Foam
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Grade Tensile Tensile Shear Strength  Shear Modulus
Strength (MPa) Modulus (MPa) (MPa) (MPa)

S 1.0 32 0.59 71

8 1.3 56 1.2 14

10 2.1 86 1.6 19

12 2.5 112 2.1 24

15 3.7 173 238 33

17 4.6 205 3.4 39

20 5.6 284 4.3 49

25 8.8 399 5.9 68

30 12 592 7.6 87

3 16 713 9.4 108
40 19 1000 11 130
50 27 1469 16 178

Data sourced from Sawbones, a commercial supplier of ASTM F1839 foam.

Table 3: ASTM F1839-08 Standard Requirements for Mechanical Properties
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Grade Minimum Compressive Maximum Compressive
Strength (MPa) Strength (MPa)

S 0.4495 0.7800

10 1.745 2 820

12 2.485 3.970

15 3.820 6.050

20 6.630 10.45

25 10.15 16.00

30 14.30 22 70

35 19.15 3055

40 24.60 39.55

50 37.35 61.05

These values represent the acceptable range for a foam to be classified under a specific grade
according to the ASTM F1839-08 standard.

Detailed Experimental Protocols

A comprehensive understanding of the mechanical properties of ASTM F1839 foam
necessitates a detailed knowledge of the experimental protocols used for their determination.
The following sections outline the methodologies for the key experiments cited in the standard.

Compressive Strength and Modulus Testing

The compressive properties of ASTM F1839 foam are determined in accordance with ASTM
D1621. This test method is designed to measure the compressive strength and modulus of
rigid cellular plastics.

Methodology:
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e Specimen Preparation: At least five test specimens are required. The standard specimen is a
right prism or cylinder with a minimum cross-sectional area of 258 mmz (4 in2) and a
maximum of 23,225 mmz (36 in2). The height of the specimen should be between 25.4 mm (1
in) and its width or diameter. The surfaces of the specimen should be parallel and
perpendicular to the loading direction.

» Conditioning: The specimens are conditioned at 23 + 2°C (73.4 £ 3.6°F) and 50 * 5% relative
humidity for a minimum of 24 hours before testing.

o Test Procedure:
o The specimen is placed between two parallel platens of a universal testing machine.

o A compressive load is applied at a constant rate of crosshead movement. The speed of
testing is set to 2.5 + 0.25 mm/min (0.1 = 0.01 in/min) for each 25.4 mm (1 in) of specimen
thickness.

o The load and deformation are recorded continuously until the specimen yields or fractures.
o Data Analysis:

o Compressive Strength: Calculated as the maximum compressive stress sustained by the
specimen during the test.

o Compressive Modulus: Determined from the initial linear portion of the stress-strain curve.
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Figure 1: Workflow for Compressive Strength and Modulus Testing of ASTM F1839 Foam.

Shear Strength and Modulus Testing
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The shear properties of ASTM F1839 foam are determined using ASTM C273. This method is
intended for determining the shear strength and modulus of sandwich core materials, which is
applicable to rigid foams.

Methodology:

e Specimen Preparation: The test specimen is a rectangular plate with a recommended length
of at least 12 times its thickness. The width should be at least twice the thickness. The
loading plates are bonded to the faces of the foam specimen.

o Conditioning: Similar to compression testing, specimens are conditioned at 23 + 2°C and 50
+ 5% relative humidity for at least 24 hours.

o Test Procedure:

o The specimen assembly is mounted in a universal testing machine.

o Ashear load is applied to the specimen through the loading plates at a constant rate of
crosshead movement. The recommended speed is 0.5 mm/min (0.02 in/min).

o The load and the relative displacement of the loading plates are recorded.

o Data Analysis:

o Shear Strength: Calculated as the maximum shear stress sustained by the specimen.

o Shear Modulus: Determined from the slope of the initial linear portion of the shear stress-
strain curve.
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Figure 2: Workflow for Shear Strength and Modulus Testing of ASTM F1839 Foam.

Screw Pullout Strength Testing
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The screw pullout strength is a critical parameter for evaluating the fixation of orthopedic
screws. This test is performed in accordance with Annex A3 of ASTM F543.

Methodology:

e Specimen Preparation: A block of ASTM F1839 foam of the desired grade is used. A pilot
hole may be drilled into the foam block, with the diameter and depth specified by the screw
manufacturer or the research protocol.

e Screw Insertion: The orthopedic screw is inserted into the foam block. The insertion torque
and axial force can be recorded during this process. The insertion is typically performed at a
slow and constant rotational speed (e.g., 2 rpm).

o Test Procedure:

o The foam block with the inserted screw is secured in a fixture within a universal testing
machine.

o An axial tensile load is applied to the head of the screw at a constant rate of displacement,
typically 5 mm/min.

o The load is applied until the screw pulls out of the foam block.

e Data Analysis:

o Maximum Pullout Strength: The peak axial force recorded during the pullout test.
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Figure 3: Workflow for Screw Pullout Strength Testing in ASTM F1839 Foam.

Conclusion
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ASTM F1839 rigid polyurethane foam provides a reliable and consistent standard material for
the mechanical testing of orthopedic devices. Its well-defined mechanical properties, which can
be tailored by selecting from various grades, allow for the simulation of a range of human
cancellous bone qualities. A thorough understanding of the mechanical data and the
standardized testing protocols is essential for researchers, scientists, and drug development
professionals to ensure the accuracy and reproducibility of their findings. This guide serves as
a comprehensive resource to facilitate the effective use of ASTM F1839 foam in the
advancement of orthopedic and medical device technologies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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